Cas no 1804278-20-3 (1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1804278-20-3
• MF: C₁₁H₉BrF₄O₂
• MW: 329.08557677269
• CID: 4979733
• Update Time: 2025-06-14

1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrF4O2/c1-5(17)9(12)6-2-3-7(10(13)14)8(4-6)18-11(15)16/h2-4,9-11H,1H3
• InChI Key： CHBPHSDLJWPPBA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one (CAS No. 1804278-20-3)

1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethoxy and difluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1804278-20-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated compounds like 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in fluorinated pharmaceuticals and agrochemicals, as highlighted by numerous peer-reviewed studies. Researchers often search for terms such as "fluorinated ketone synthesis" or "difluoromethoxy phenyl derivatives" to explore its applications further.

The compound's molecular framework is particularly noteworthy for its potential in drug discovery. The presence of both bromo and ketone functional groups allows for diverse chemical modifications, enabling the development of novel therapeutic agents. For instance, its utility in cross-coupling reactions and nucleophilic substitutions has been extensively documented, making it a versatile building block in medicinal chemistry.

From an industrial perspective, 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one is synthesized under controlled conditions to ensure high purity and yield. Manufacturers and suppliers often emphasize its storage stability and handling protocols, addressing common queries like "how to store fluorinated ketones" or "safety measures for bromo compounds." These topics are critical for laboratories and production facilities aiming to maintain optimal workflow efficiency.

Environmental and regulatory considerations also play a pivotal role in the compound's usage. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthesis routes for difluoromethyl-containing compounds. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched as "green synthesis of fluorinated intermediates."

In summary, 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one (CAS No. 1804278-20-3) represents a cutting-edge solution for modern chemical challenges. Its multifaceted applications, combined with the rising demand for fluorinated building blocks, position it as a key player in advancing scientific and industrial innovation. For those seeking detailed technical data or procurement options, keywords like "buy 1-Bromo-1-(3-(difluoromethoxy)-4-(difluoromethyl)phenyl)propan-2-one" or "CAS 1804278-20-3 suppliers" can yield valuable resources.